Cas no 2172288-62-7 (2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid)

• Product Name: 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid
• CAS No: 2172288-62-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6131804
• PubChem ID: 165459461
• Update Time: 2025-05-20

2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid
• 2172288-62-7
• 2-{2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethoxy}acetic acid
• EN300-1538977

• Inchi： 1S/C25H28N2O6/c1-25(16-10-11-16,23(30)26-12-13-32-15-22(28)29)27-24(31)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： KFSQLXMUJCMVLV-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCOCC(=O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid

Comprehensive Overview of 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid (CAS No. 2172288-62-7)

The compound 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid (CAS No. 2172288-62-7) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a cyclopropyl group and an Fmoc-protected amine, makes it invaluable in solid-phase peptide synthesis (SPPS) and drug discovery. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives due to their critical role in peptide-based therapeutics, a rapidly growing field driven by advancements in precision medicine and biologics.

One of the key advantages of 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid is its compatibility with automated peptide synthesizers, which are increasingly adopted in high-throughput screening (HTS) workflows. This aligns with current trends in AI-driven drug discovery, where peptide libraries are screened for potential therapeutic targets. The compound’s ether-linked acetic acid moiety further enhances its utility in linker chemistry, enabling the creation of stable conjugates for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs)—two areas garnering significant attention in oncology research.

In addition to its synthetic applications, CAS No. 2172288-62-7 is often discussed in the context of green chemistry. Researchers are exploring solvent-free peptide coupling methods and microwave-assisted synthesis to reduce environmental impact, a topic frequently searched in sustainable pharmaceutical manufacturing. The compound’s cyclopropyl group also contributes to metabolic stability, a critical factor in peptide drug design to avoid rapid degradation in vivo.

Another trending application of 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid lies in click chemistry, particularly in bioorthogonal reactions for live-cell imaging and targeted drug delivery. With the rise of theranostics—a fusion of therapy and diagnostics—this compound’s modular design supports the development of multifunctional probes. Searches for Fmoc-amino acid click chemistry have surged, reflecting interest in next-generation bioconjugation tools.

Quality control of CAS No. 2172288-62-7 is another hot topic, as HPLC purity and mass spectrometry (MS) validation are essential for GMP-compliant peptide production. Users often inquire about storage conditions (e.g., -20°C under nitrogen) and handling protocols to prevent Fmoc deprotection, highlighting the need for detailed technical documentation. The compound’s structural complexity also makes it a candidate for computational chemistry studies, such as molecular docking and quantum mechanical calculations, to predict its behavior in biological systems.

In summary, 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid (CAS No. 2172288-62-7) is a versatile building block at the intersection of peptide chemistry, drug development, and biomaterials science. Its relevance to cutting-edge research ensures continued demand, particularly as the pharmaceutical industry shifts toward personalized medicine and biodegradable therapeutics.